Cas no 20116-66-9 (2,3-dihydro-6-methyl-1,4-Phthalazinedione)

• Product Name: 2,3-dihydro-6-methyl-1,4-Phthalazinedione
• CAS No: 20116-66-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 1108659
• PubChem ID: 11457990
• Update Time: 2025-04-20

2,3-dihydro-6-methyl-1,4-Phthalazinedione Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-6-methyl-1,4-Phthalazinedione
• 6-methyl-2,3-dihydrophthalazine-1,4-dione
• DTXSID60466461
• 6-Methyl-2,3-dihydro-phthalazine-1,4-dione
• 20116-66-9
• SCHEMBL2462837
• CS-0529355
• YGNIHUPLYZIWOL-UHFFFAOYSA-N

• Inchi： 1S/C9H8N2O2/c1-5-2-3-6-7(4-5)9(13)11-10-8(6)12/h2-4H,1H3,(H,10,12)(H,11,13)
• InChI Key： YGNIHUPLYZIWOL-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2C(NN1)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines